Cas no 28129-52-4 (Bovinone)

• Product Name: Bovinone
• CAS No: 28129-52-4
• MF: C₂₆H₃₆O₄
• MW: 412.561648368835
• CID: 275157
• PubChem ID: 15379535
• Update Time: 2024-02-29

Bovinone Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl]-
• 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-, (E,E,E)-
• 2,5-Dihydroxy-3-geranylgeranyl-1,4-benzoquinone
• Bovinon
• Bovinone
• Boviquinone 4
• p-Benzoquinone,2,5-dihydroxy-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-, (E,E,E)-(8CI)
• 3-Geranylgeranyl-2,5-dihydroxy-1,4-benzoquinone
• Boviquinone-4
• TFA3BH8YTC
• 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-, (E,E,E)-
• 28129-52-4
• DTXSID501109434
• 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-3-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl]-
• 2,5-Dihydroxy-3-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl]-2,5-cyclohexadiene-1,4-dione
• p-Benzoquinone, 2,5-dihydroxy-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-, (E,E,E)-
• 2,5-dihydroxy-3-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl]cyclohexa-2,5-diene-1,4-dione
• CHEBI:176033

• Inchi： 1S/C26H36O4/c1-18(2)9-6-10-19(3)11-7-12-20(4)13-8-14-21(5)15-16-22-25(29)23(27)17-24(28)26(22)30/h9,11,13,15,17,27,30H,6-8,10,12,14,16H2,1-5H3/b19-11+,20-13+,21-15+
• InChI Key： FXIRKSMTDSBFCE-YKBIRWAZSA-N
• SMILES： OC1C(C=C(C(C=1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O)O)=O

Computed Properties

• Exact Mass: 412.26135963g/mol
• Monoisotopic Mass: 412.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 7.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids